Cas no 87974-78-5 (Octanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester)

• Product Name: Octanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• CAS No: 87974-78-5
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 649817
• PubChem ID: 59072112
• Update Time: 2025-04-19

Octanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]octanoate
• DTXSID60730932
• METHYL 2-[(TERT-BUTOXYCARBONYL)AMINO]OCTANOATE
• 87974-78-5

• Inchi： 1S/C14H27NO4/c1-6-7-8-9-10-11(12(16)18-5)15-13(17)19-14(2,3)4/h11H,6-10H2,1-5H3,(H,15,17)
• InChI Key： IJFNJSATTIMDRX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OC)CCCCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.19400834g/mol
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.6Ų